Tofacitinib Impurity
Tofacitinib Impurity
Brand Name:
Vulcanchem
CAS No.:
1640972-35-5
VCID:
VC0051713
InChI:
InChI=1S/C16H22N6O/c1-11-5-8-22(14(23)3-6-17)9-13(11)21(2)16-12-4-7-18-15(12)19-10-20-16/h10-11,13H,3-5,7-9H2,1-2H3,(H,18,19,20)/t11-,13+/m1/s1
SMILES:
CC1CCN(CC1N(C)C2=NC=NC3=C2CCN3)C(=O)CC#N
Molecular Formula:
C16H22N6O
Molecular Weight:
314.39 g/mol
Tofacitinib Impurity
CAS No.: 1640972-35-5
Cat. No.: VC0051713
Molecular Formula: C16H22N6O
Molecular Weight: 314.39 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1640972-35-5 |
|---|---|
| Molecular Formula | C16H22N6O |
| Molecular Weight | 314.39 g/mol |
| IUPAC Name | 3-[(3R,4R)-3-[6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-yl(methyl)amino]-4-methylpiperidin-1-yl]-3-oxopropanenitrile |
| Standard InChI | InChI=1S/C16H22N6O/c1-11-5-8-22(14(23)3-6-17)9-13(11)21(2)16-12-4-7-18-15(12)19-10-20-16/h10-11,13H,3-5,7-9H2,1-2H3,(H,18,19,20)/t11-,13+/m1/s1 |
| Standard InChI Key | PEURVXMHTIUQCG-YPMHNXCESA-N |
| Isomeric SMILES | C[C@@H]1CCN(C[C@@H]1N(C)C2=NC=NC3=C2CCN3)C(=O)CC#N |
| SMILES | CC1CCN(CC1N(C)C2=NC=NC3=C2CCN3)C(=O)CC#N |
| Canonical SMILES | CC1CCN(CC1N(C)C2=NC=NC3=C2CCN3)C(=O)CC#N |
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